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Compound of Interest

Compound Name: N-Cyclopentylaniline

Cat. No.: B1267050

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of N-Cyclopentylaniline (CAS No: 40649-26-1). Given the
limited specific toxicological data for N-Cyclopentylaniline, a conservative approach is
mandated, treating it with the same level of caution as the well-characterized and hazardous
compound, aniline.

Hazard Identification and GHS Classification

N-Cyclopentylaniline is a hazardous chemical with the following GHS classifications.[1][]
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Hazard Class

GHS Hazard Statement

Flammable Liquids

H227: Combustible liquid

Acute Toxicity, Oral

H301: Toxic if swallowed

Acute Toxicity, Dermal

H311: Toxic in contact with skin

Acute Toxicity, Inhalation

H331: Toxic if inhaled

Serious Eye Damage/Irritation

H318: Causes serious eye damage

Specific Target Organ Toxicity

H373: May cause damage to organs through

prolonged or repeated exposure

Hazardous to the Aquatic Environment

H412: Harmful to aquatic life with long lasting

effects

Signal Word: Danger[1][2]

Occupational Exposure Limits

There are no established specific Occupational Exposure Limits (OELs) such as OSHA
Permissible Exposure Limits (PELs) or ACGIH Threshold Limit Values (TLVs) for N-
Cyclopentylaniline. Therefore, the exposure limits for the closely related and hazardous

compound, aniline, should be strictly followed as a conservative measure.

Organization

Limit

TWA5 ppm (19 mg/m3) [skin] (Note: This is the

OSHA PEL former limit, the revised 2 ppm is not currently in
force but recommended)[3]
ACGIH TLV TWA 2 ppm (7.6 mg/m3) [skin][1]

Note: The "skin" notation indicates that skin absorption is a significant route of exposure.[1][3]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is critical to mitigate the risks associated with handling N-
Cyclopentylaniline.

Glove Selection

Due to the lack of specific breakthrough time data for N-Cyclopentylaniline, glove selection
should be based on recommendations for aniline. Nitrile gloves are not recommended for
prolonged contact.[4][5]

Glove Material Recommendation for Anilines
Butyl Rubber Recommended
Neoprene Recommended
Viton Recommended
Polyvinyl Alcohol (PVA) Recommended

Not recommended for prolonged use; suitable

Nitrile Rubber for short-term use with frequent changes.[1][4]

[5]

Latex Limited Use[6]

It is crucial to consult the glove manufacturer's specific chemical resistance data.

Required PPE
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Body Part Protection

Eyes/Face Chemical splash goggles and a face shield.[7]

Chemical-resistant gloves (see table above), a

Skin fully buttoned lab coat, and closed-toe shoes.[1]

[5]

All work must be conducted in a certified

chemical fume hood.[1][5] If there is a risk of
Respiratory exposure outside of a fume hood, a NIOSH-

approved respirator with organic vapor

cartridges is required.[8]

Operational Procedures
Handling and Storage

o Designated Area: All work with N-Cyclopentylaniline must be performed in a designated

and clearly marked area, such as a chemical fume hood.[4][5]
¢ Ventilation: Ensure adequate ventilation at all times.[9]

o Safe Handling: Avoid contact with skin, eyes, and clothing.[1] Avoid inhalation of vapors. Do

not eat, drink, or smoke in the work area.[6]

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents and strong acids.[4] Keep containers tightly closed.

Experimental Workflow
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Caption: Experimental workflow for handling N-Cyclopentylaniline.
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Emergency Procedures
Spill Management

o Small Spills (in a fume hood):
o Absorb the spill with an inert, dry material (e.g., vermiculite, sand).[4][5]
o Collect the absorbed material into a sealed, labeled hazardous waste container.[4][5]
o Decontaminate the area with a suitable solvent, followed by soap and water.
o Large Spills (or any spill outside a fume hood):
o Evacuate the immediate area and alert others.[4][5]
o Restrict access to the area.

o Contact your institution's Environmental Health and Safety (EHS) department immediately.

First Aid
Exposure Route First Aid Measures
Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.

Immediately wash off with soap and plenty of
) water for at least 15 minutes while removing
Skin Contact ) ) ] ] ]
contaminated clothing. Seek immediate medical

attention.[9]

Rinse thoroughly with plenty of water for at least
Eye Contact 15 minutes, lifting the upper and lower eyelids.

Seek immediate medical attention.[9]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.
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Disposal Plan

Dispose of N-Cyclopentylaniline and contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.

Waste Segregation and Collection

e Liquid Waste: Collect all liquid waste containing N-Cyclopentylaniline in a dedicated,
labeled, and sealed hazardous waste container. The container must be chemically

compatible.

e Solid Waste: Collect all contaminated solid waste (e.g., gloves, absorbent materials, pipette
tips) in a separate, sealed, and labeled hazardous waste container.

e Rinsate: The first rinse of any glassware that contained N-Cyclopentylaniline must be
collected as hazardous waste. For highly toxic chemicals (which should be assumed for this
compound), the first three rinses must be collected as hazardous waste.[10]

Disposal Workflow

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1267050?utm_src=pdf-body
https://www.benchchem.com/product/b1267050?utm_src=pdf-body
https://www.benchchem.com/product/b1267050?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Collection

Liquid Waste in Solid Waste in
Sealed Container Sealed Container

Ipterim Storage

Label Containers
'Hazardous Waste'

'

Store in Designated,
Secure Area

Final Disposal

Arrange Pickup by
Licensed Contractor

'

Complete Waste Manifest

Click to download full resolution via product page

Caption: Disposal workflow for N-Cyclopentylaniline waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cyclopentylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267050#personal-protective-equipment-for-
handling-n-cyclopentylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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